Dimethyl 4-Methyl-cyclohexane-1,1-dicarboxylate

• CAS No.: 828270-99-1
• Molecular Formula: C11H18O4
• Molecular Weight: 214.26 g/mol
• IUPAC Name: dimethyl 4-methylcyclohexane-1,1-dicarboxylate
• InChI: InChI=1S/C11H18O4/c1-8-4-6-11(7-5-8,9(12)14-2)10(13)15-3/h8H,4-7H2,1-3H3
• InChI Key: RFRZODSIYXTVQR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(C(=O)OC)C(=O)OC

Description

Dimethyl 4-Methyl-cyclohexane-1,1-dicarboxylate is a useful research compound. Its molecular formula is C11H18O4 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 4-methylcyclohexane carboxylic acid (6.5 g, 41.6 mmol) in THF (15 mL) was added dropwise to a solution of lithium diisopropylamine (6.75 g, 62.4 mmol) in THF (60 mL) at −78° C. After stirring for 1 h at the same temperature, a solution of methylchloroformate (5.9 g, 62.4 mmol) in THF (15 mL) was added slowly and the mixture was allowed to warm to room temperature. After 18 h the reaction mixture was quenched with saturated aqueous NH4Cl solution (100 mL). THF was removed in vacuo and the aqueous residue was extracted with dichloromethane (100 mL×3). The combined organic layers were dried (MgSO4). After removal of the solvent under reduced pressure, purification by flash column chromatography using an eluting system of hexane/EtOAc (95:5) yielded the title compound as a clear colorless liquid (4.79 g, 54%). MH+215.